6-Amino-2-ethyl-8-(2-methoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-2-ethyl-8-(2-methoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
293751-79-8
VCID:
VC0459379
InChI:
InChI=1S/C21H21N5O/c1-3-26-9-8-14-16(10-22)20(25)21(12-23,13-24)19(17(14)11-26)15-6-4-5-7-18(15)27-2/h4-8,17,19H,3,9,11,25H2,1-2H3/t17-,19+/m0/s1
SMILES:
CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3OC
Molecular Formula:
C21H21N5O
Molecular Weight:
359.4g/mol
6-Amino-2-ethyl-8-(2-methoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 293751-79-8
Main Products
VCID: VC0459379
Molecular Formula: C21H21N5O
Molecular Weight: 359.4g/mol
| CAS No. | 293751-79-8 |
|---|---|
| Product Name | 6-Amino-2-ethyl-8-(2-methoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C21H21N5O |
| Molecular Weight | 359.4g/mol |
| IUPAC Name | (8R,8aR)-6-amino-2-ethyl-8-(2-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C21H21N5O/c1-3-26-9-8-14-16(10-22)20(25)21(12-23,13-24)19(17(14)11-26)15-6-4-5-7-18(15)27-2/h4-8,17,19H,3,9,11,25H2,1-2H3/t17-,19+/m0/s1 |
| Standard InChIKey | LGKACOQOJXRNEC-PKOBYXMFSA-N |
| Isomeric SMILES | CCN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3OC |
| SMILES | CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3OC |
| Canonical SMILES | CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3OC |
| PubChem Compound | 6354703 |
| Last Modified | Nov 11 2021 |
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